Behenyl erucate
Behenyl erucate
Brand Name:
Vulcanchem
CAS No.:
18312-32-8
VCID:
VC0098151
InChI:
InChI=1S/C44H86O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-46-44(45)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-43H2,1-2H3/b20-18-
SMILES:
CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCC=CCCCCCCCC
Molecular Formula:
C44H86O2
Molecular Weight:
647.2 g/mol
Behenyl erucate
CAS No.: 18312-32-8
Main Products
VCID: VC0098151
Molecular Formula: C44H86O2
Molecular Weight: 647.2 g/mol
| CAS No. | 18312-32-8 |
|---|---|
| Product Name | Behenyl erucate |
| Molecular Formula | C44H86O2 |
| Molecular Weight | 647.2 g/mol |
| IUPAC Name | docosyl (Z)-docos-13-enoate |
| Standard InChI | InChI=1S/C44H86O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-46-44(45)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-43H2,1-2H3/b20-18- |
| Standard InChIKey | MQSDOCWFPKXZGN-ZZEZOPTASA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCC=CCCCCCCCC |
| PubChem Compound | 6436485 |
| Last Modified | Nov 11 2021 |
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